![molecular formula C11H10N2O2S B1522590 1-(1,3-Benzothiazol-2-yl)azetidine-3-carboxylic acid CAS No. 1283108-69-9](/img/structure/B1522590.png)
1-(1,3-Benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
“1-(1,3-Benzothiazol-2-yl)azetidine-3-carboxylic acid” is a chemical compound with the molecular formula C11H10N2O2S . It has a molecular weight of 234.28 . The compound is used for research and development purposes .
Synthesis Analysis
The synthesis of benzothiazoles involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . A similar reaction of o-phenylenediamines provided 2-unsubstituted benzimidazoles without K2S . DMSO plays three vital roles: carbon source, solvent, and oxidant .Molecular Structure Analysis
The InChI code for “1-(1,3-Benzothiazol-2-yl)azetidine-3-carboxylic acid” is 1S/C11H10N2O2S/c14-10(15)7-5-13(6-7)11-12-8-3-1-2-4-9(8)16-11/h1-4,7H,5-6H2,(H,14,15) .Scientific Research Applications
Antimicrobial Agents
Benzothiazole derivatives have been studied for their antimicrobial properties. They may serve as lead molecules for developing effective antimicrobial agents against various pathogens, including fungi like Candida albicans .
Drug Development
The benzothiazole nucleus is a crucial scaffold in drug development due to its wide range of biological activities. It has shown promise in anti-microbial, anti-inflammatory, antibacterial, antitumor, anticancer, and antifungal applications .
Biological Activity
Benzothiazoles are known for their high pharmaceutical and biological activity. They have been used as vulcanization accelerators, antioxidants, plant growth regulators, enzyme inhibitors, imaging reagents, fluorescence materials, and electroluminescent devices .
Neuroprotective Effects
These compounds exhibit neuroprotective effects that could be beneficial in treating neurological disorders .
Antioxidant and Radioprotective Effects
Benzothiazoles also possess antioxidant properties and may offer radioprotective effects, which could be useful in medical treatments involving radiation .
Anticonvulsant Activity
Their anticonvulsant activity suggests potential applications in managing seizure disorders .
Antitumor Properties
With antitumor properties, benzothiazole derivatives could contribute to cancer treatment strategies .
Safety and Hazards
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2S/c14-10(15)7-5-13(6-7)11-12-8-3-1-2-4-9(8)16-11/h1-4,7H,5-6H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJWDFJKGYQREOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3S2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzothiazol-2-yl)azetidine-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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